Cas no 1127-68-0 (Cyclopenta[c]pyran-3(1H)-one,hexahydro-4,7-dimethyl-)

• Product Name: Cyclopenta[c]pyran-3(1H)-one,hexahydro-4,7-dimethyl-
• CAS No: 1127-68-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 230526
• PubChem ID: 95453
• Update Time: 2025-04-19

Cyclopenta[c]pyran-3(1H)-one,hexahydro-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-3(1H)-one,hexahydro-4,7-dimethyl-
• 4,7-dimethyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one
• Cyclopentaneaceticacid, 2-(hydroxymethyl)-a,3-dimethyl-, d-lactone (6CI,7CI)
• NSC 7496
• NSC 98638
• NSC-98638
• Cyclopenta[c]pyran-3(1H)-one, hexahydro-4,7-dimethyl-
• Cyclopenta[c]pyran-3(1H)-one,7-dimethyl-, (4.alpha.,4a.beta.,7.beta.,7a.beta.)-(-)-
• NSC7496
• NSC-7496
• DTXSID50866739
• LYEFRAMOOLOUKA-UHFFFAOYSA-N
• 1127-68-0
• Cyclopenta[c]pyran-3(1H)-one, hexahydro-4,7-dimethyl-, (4.alpha.,4a.beta.,7.beta.,7a.beta.)-(-)-
• Cyclopenta[c]pyran-3(1H)-one, hexahydro-4,7-dimethyl-, [4S-(4.alpha.,4a.beta.,7.beta.,7a.beta.)]-
• Cyclopentaneacetic acid derivative
• NSC-10974
• NSC98638
• hexahydro-4,7-dimethylcyclopenta[c]pyran-3(1h)-one
• SCHEMBL1649440
• 4,7-Dimethylhexahydrocyclopenta[c]pyran-3(1H)-one #
• Cyclopenta[c]pyran-3(1H)-one,7-dimethyl-
• NSC10974
• CYCLOPENTANEACETIC ACID DERIV
• Iridomirmecina
• Cyclopenta[c]pyran-3(1H)-one,7-dimethyl-, [4S-(4.alpha.,4a.beta.,7.beta.,7a.beta.)]-
• 4,7-Dimethylhexahydrocyclopenta[c]pyran-3(1H)-one

• Inchi： 1S/C10H16O2/c1-6-3-4-8-7(2)10(11)12-5-9(6)8/h6-9H,3-5H2,1-2H3
• InChI Key： LYEFRAMOOLOUKA-UHFFFAOYSA-N
• SMILES： O1C(C(C)C2CCC(C)C2C1)=O

Computed Properties

• Exact Mass: 168.115
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 270.5°Cat760mmHg
• Flash Point: 107.7°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones